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Compound of Interest |

Compound Name: Afalanine sodium
CAS No.: 74407-30-0
Cat. No.: B1665039
- 7

Executive Summary & Compound Identity

Afalanine Sodium (chemically identified as the sodium salt of N-Acetyl-DL-phenylalanine) is a
modified amino acid derivative often utilized in peptide synthesis, mMRNA capping workflows,
and neurobiology research as a metabolic probe [1, 2].[1]

Unlike its free acid counterpart, the sodium salt exhibits distinct physicochemical properties—
most notably increased water solubility and enhanced hygroscopicity.[1] This guide addresses
the specific challenge of maintaining the stability of the ionic salt form, which is prone to
moisture-induced hydrolysis and clumping.[1]

Chemical Attribute Specification

Afalanine Sodium (N-Acetyl-DL-phenylalanine
Compound Name

sodium salt)
CAS Number 70461-63-1 (Salt) / 2901-75-9 (Free Acid) [3]
Molecular Formula C11H12NNaOs

Moisture (High), Temperature (Moderate), Light

Critical Sensitivity (Low)
ow

Core Storage Protocols
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A. Solid State Storage (Lyophilized Powder)

The stability of Afalanine Sodium in its solid state is governed by the integrity of the container

seal and the absence of moisture.[1]

o Temperature: Store at -20°C for long-term stability (up to 3 years). Short-term storage (days
to weeks) at 4°C is acceptable but not recommended for banking [4].[1]

o Desiccation (CRITICAL): As a sodium salt, this compound will readily absorb atmospheric

water.[1]

o Protocol: Vials must be stored in a secondary container (desiccator) or a sealed bag with

active silica gel or molecular sieves.[1]

o Warm-up: Before opening a vial stored at -20°C, allow it to equilibrate to room temperature
for 30 minutes. Opening a cold vial in humid lab air causes immediate condensation inside

the container, leading to hydrolysis.[1]

B. Solubilized State (Stock Solutions)

Once dissolved, the entropy of the system increases, and stability decreases significantly.[1]

o Preferred Solvent:DMSO (Dimethyl Sulfoxide).[1] The compound is highly stable in DMSO
due to the lack of hydrolytic protons.[1]

e Aqueous Solutions: Water or PBS can be used, but the solution must be used immediately or

aliquoted and frozen.[1]
o Stability:[1][2][3][4][5] Aqueous solutions are stable for <24 hours at 4°C.[1]

o pH Sensitivity: Avoid highly acidic (pH < 4) or basic (pH > 9) environments, which
accelerate the deacetylation of the N-acetyl group.[1]

C. Stability Data Matrix
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Storage State Condition Estimated Stability = Risk Factor
) Moisture absorption
Powder -20°C (Desiccated) 3 Years )
(Clumping)
Powder Ambient (25°C) 2—-4 Weeks Thermal degradation
In DMSO -80°C 1 Year Freeze/Thaw cycles
In DMSO -20°C 3—-6 Months Slow oxidation

Hydrolysis / Microbial

In Water/PBS 4°C < 24 Hours
growth

Experimental Workflow: Handling & Solubilization

The following decision tree outlines the correct workflow for handling Afalanine Sodium to

ensure experimental reproducibility.
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Receive Afalanine Sodium
(Ambient/Blue Ice)

Inspect Seal & Appearance
(White/Off-white Powder)

Immediate Use?

Long-Term Storage
(-20°C)

Place in Desiccator
Protect from Moisture

When needed

Equilibrate to Room Temp

(30 mins)

Select Solvent

Preferred Acute Use Only

DMSO (Stock) Water/PBS (Working)
Conc: up to 50-100 mM Conc: Limit ~10-20 mM

Use Immediately

Aliquot into Single-Use Vials
(Avoid Freeze-Thaw)

Store Aliquots at -80°C

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1665039?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Figure 1: Decision matrix for the receipt, storage, and solubilization of Afalanine Sodium to

minimize hydrolytic degradation.

Troubleshooting Guide & FAQs
Issue 1: The powder has turned into a sticky gel or hard
lump.[1]

e Diagnosis: Hygroscopic Failure.[1] The sodium salt has absorbed atmospheric moisture,

likely due to a compromised seal or opening the vial while cold.[1]

e Impact: The precise mass is now unknown due to water weight; chemical purity may be
intact, but concentration calculations will be erroneous.[1]

e Solution:
o Do not attempt to dry it using heat (this degrades the N-acetyl bond).[1]

o Dissolve the entire contents in a known volume of solvent (e.g., DMSO) to create a stock
solution based on the original package mass, assuming 100% recovery.[1]

o Filter sterilize if using for cell culture.[1]

Issue 2: Precipitation occurs when diluting the DMSO
stock into culture media.[1]

o Diagnosis: "Crash-out" effect. Afalanine (free acid form) is less soluble than the sodium salt.
[1] If the pH of your media is low, or the concentration is too high, the compound may

precipitate.[1]
e Solution:
o Sonication: Sonicate the media for 5—-10 minutes at 40kHz.

o Step-down Dilution: Dilute the DMSO stock 1:10 into PBS first, mix well, and then add to

the media.
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o Limit DMSO: Ensure final DMSO concentration is <0.5% to prevent cytotoxicity, but high
enough to keep the drug solubilized.

Issue 3: The compound arrived at room temperature. Is
it degraded?

e Analysis: No. Afalanine Sodium is chemically stable at ambient temperatures for several
weeks [5].[1][6]

e Action:
o Inspect for melting or discoloration (should be white/off-white).[1]
o Immediately transfer to -20°C storage upon receipt.

o If the shipment took >1 month or was exposed to extreme heat (>40°C), perform an LC-
MS check for the parent peak (MW ~207.23 for the anion).[1]

Issue 4: Can | autoclave Afalanine Sodium solutions?

e Answer:NO.

e Reasoning: Autoclaving (121°C, high pressure) will hydrolyze the amide bond (removing the
acetyl group) and potentially degrade the phenylalanine structure.[1]

e Protocol: Use 0.22 um PVDF or PES syringe filters for sterilization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
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